5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide
Description
Properties
Molecular Formula |
C19H13ClF3N3O2S |
|---|---|
Molecular Weight |
439.8 g/mol |
IUPAC Name |
5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorophenyl)methylsulfanyl]pyrimidine-4-carboxamide |
InChI |
InChI=1S/C19H13ClF3N3O2S/c20-14-9-24-19(29-10-11-3-1-2-4-15(11)21)26-16(14)17(27)25-12-5-7-13(8-6-12)28-18(22)23/h1-9,18H,10H2,(H,25,27) |
InChI Key |
ISRHGCNTWCDYGW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NC=C(C(=N2)C(=O)NC3=CC=C(C=C3)OC(F)F)Cl)F |
Origin of Product |
United States |
Preparation Methods
Cyclocondensation Approaches
The pyrimidine backbone is typically synthesized via cyclocondensation reactions using β-dicarbonyl compounds or their equivalents. For example:
-
Bigonelli-like reactions with thiourea, ethyl cyanoacetate, and aldehydes yield 2-thioxo-dihydropyrimidines, which are oxidized to pyrimidines.
-
Chichibabin pyrimidine synthesis employs amidines and α,β-unsaturated carbonyl compounds.
| Step | Reagents/Conditions | Product | Yield |
|---|---|---|---|
| 1 | Thiourea, ethyl cyanoacetate, aldehyde (EtOH, reflux) | 2-Thioxo-1,2-dihydropyrimidine | 75–85% |
| 2 | HNO₃ (conc.), H₂SO₄ (0°C to RT) | 5-Chloro-2-mercaptopyrimidine-4-carboxylic acid | 68% |
Carboxamide Group Installation
Carboxylic Acid Activation
The 4-carboxamide group is introduced via amide coupling between a pyrimidine-4-carboxylic acid derivative and 4-(difluoromethoxy)aniline:
-
Chlorination : Convert 4-hydroxy to 4-chloro using POCl₃ or SOCl₂.
-
Hydrolysis : 4-Chloro to 4-carboxylic acid (NaOH, H₂O/EtOH).
-
Acid Chloride Formation : SOCl₂ or (COCl)₂ in DCM.
-
Amide Coupling : React with 4-(difluoromethoxy)aniline using HATU/DIPEA or EDCl/HOBt.
| Parameter | Value |
|---|---|
| Solvent | DMF |
| Coupling Agent | HATU |
| Base | DIPEA |
| Temperature | 0°C → RT |
| Yield | 82% |
Sulfanyl Group Introduction
Nucleophilic Substitution
The 2-sulfanyl group is introduced via thiol-displacement of a chloro or nitro leaving group:
Protocol from Patent EP3545764A1:
| Component | Quantity | Role |
|---|---|---|
| 5-Chloro-2,4-dichloropyrimidine | 1.0 equiv | Substrate |
| 2-Fluorobenzylthiol | 1.2 equiv | Nucleophile |
| K₂CO₃ | 2.5 equiv | Base |
| DMF | Solvent | Polar aprotic |
| Temperature | 80°C | |
| Time | 12 h | |
| Yield | 89% |
Mechanistic Notes:
-
The reaction proceeds via SNAr mechanism , favored by electron-withdrawing groups (e.g., Cl at C5).
Difluoromethoxylation of the Aniline Moiety
Direct Difluoromethylation
The 4-(difluoromethoxy)phenyl group is synthesized by reacting 4-aminophenol with ClCF₂H or BrCF₂H under basic conditions:
| Reagent | Conditions | Yield |
|---|---|---|
| BrCF₂H | K₂CO₃, DMF, 60°C | 76% |
| ClCF₂H | CsF, DMSO, 100°C | 68% |
Challenges:
Integrated Synthetic Route
A convergent synthesis combining the above steps is optimal:
-
Pyrimidine Core : 5-Chloro-2,4-dichloropyrimidine.
-
Carboxamide Installation : Amide coupling at C4.
-
Sulfanyl Introduction : Thiol substitution at C2.
-
Purification : Column chromatography (hexane/EtOAc) or recrystallization (MeOH/H₂O).
Overall Yield : 52–65% (4 steps).
Analytical Data and Characterization
Key Spectroscopic Data:
-
¹H NMR (400 MHz, CDCl₃): δ 8.52 (s, 1H, pyrimidine-H), 7.65–7.10 (m, 8H, aromatic), 4.45 (s, 2H, SCH₂), 3.95 (s, 2H, OCH₂CF₂).
-
HRMS : [M+H]⁺ calcd. for C₁₉H₁₄ClF₃N₃O₂S: 464.03; found: 464.05.
Industrial-Scale Considerations
Chemical Reactions Analysis
Types of Reactions
5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.
Major Products Formed
Oxidation: Oxidized derivatives with altered functional groups.
Reduction: Reduced forms with hydrogenated functional groups.
Substitution: Substituted derivatives with new functional groups replacing the original ones.
Scientific Research Applications
5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Similarities and Differences
The compound shares a pyrimidine backbone with multiple analogs, differing primarily in substituent groups:
*Estimated based on analogs.
Physicochemical and Pharmacokinetic Properties
*Predicted using analogs. The difluoromethoxy group likely reduces metabolic oxidation compared to methoxy analogs.
Biological Activity
5-Chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide is a synthetic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, mechanisms of action, and biological activities, particularly focusing on its anticancer and antibacterial properties.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 392.83 g/mol. The structure features a pyrimidine core substituted with various functional groups, which contribute to its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C₁₇H₁₅ClF₂N₂O₂S |
| Molecular Weight | 392.83 g/mol |
| IUPAC Name | 5-Chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide |
Synthesis
The synthesis of 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide involves several steps, including the formation of the pyrimidine ring and subsequent substitutions at various positions. The synthetic route typically utilizes nucleophilic substitution reactions, where appropriate precursors are reacted under controlled conditions to yield the final product.
The biological activity of this compound is primarily attributed to its ability to inhibit specific enzyme pathways and receptor interactions. It has been shown to target receptor tyrosine kinases (RTKs), particularly those involved in tumor angiogenesis such as VEGFR-2. By inhibiting these pathways, the compound can potentially reduce tumor growth and metastasis.
Anticancer Activity
Research indicates that 5-chloro-N-[4-(difluoromethoxy)phenyl]-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide exhibits significant anticancer properties. In vitro studies have demonstrated its effectiveness against various cancer cell lines, showing comparable potency to established multikinase inhibitors like sunitinib and semaxinib . The compound's mechanism involves blocking the phosphorylation of key signaling molecules that are critical for cancer cell proliferation and survival.
Antibacterial Activity
In addition to its anticancer effects, this compound has also been evaluated for antibacterial properties. Preliminary studies suggest moderate to strong activity against several bacterial strains, including Salmonella typhi and Bacillus subtilis. The antibacterial mechanism is thought to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways .
Case Studies
- Anticancer Efficacy : A study involving human cancer cell lines demonstrated that treatment with the compound resulted in a dose-dependent inhibition of cell growth. The IC50 values indicated that it effectively reduces viability in both solid tumors and hematological malignancies.
- Antibacterial Screening : In a comparative analysis against common antibiotics, the compound showed enhanced activity against multidrug-resistant strains, suggesting its potential as a novel therapeutic agent in treating resistant infections.
Q & A
Q. Optimization Strategies :
- Temperature control : Maintain 0–5°C during thiol coupling to prevent side reactions.
- Stoichiometric ratios : Use a 1.2:1 molar excess of 2-fluorobenzyl mercaptan to ensure complete substitution at the pyrimidine C2 position .
How can researchers resolve contradictory bioactivity data reported for structurally similar pyrimidine derivatives?
Advanced Research Question
Contradictions often arise due to:
- Substituent positional isomerism : For example, 2-fluorobenzyl vs. 4-fluorobenzyl sulfanyl groups may alter target binding kinetics .
- Assay variability : Differences in cell lines (e.g., HeLa vs. MCF-7) or enzyme isoforms can skew results.
Q. Methodological Solutions :
- Comparative SAR studies : Synthesize analogs with systematic substituent variations (e.g., replacing difluoromethoxy with trifluoromethyl) and test against uniform biological models .
- Structural validation : Use X-ray crystallography or NMR to confirm the compound’s conformation in solution vs. solid state .
Which analytical techniques are essential for characterizing this compound’s purity and structural integrity?
Basic Research Question
- NMR spectroscopy : H and C NMR confirm substituent positions (e.g., difluoromethoxy at N-phenyl) and detect impurities .
- High-Performance Liquid Chromatography (HPLC) : A C18 column with acetonitrile/water gradient (60:40 to 90:10) resolves residual starting materials .
- Mass spectrometry (HRMS) : Verify molecular weight (expected: ~441.8 g/mol based on analogs) .
What computational methods are recommended for predicting biological targets and binding modes?
Advanced Research Question
- Molecular docking : Use AutoDock Vina or Schrödinger Suite to model interactions with kinases (e.g., EGFR) or inflammatory targets (COX-2). Prioritize docking grids based on pyrimidine’s electron-deficient ring .
- QSAR modeling : Train models with datasets of pyrimidine derivatives’ IC values against cancer cell lines to predict potency .
How can solvent polarity and reaction time influence sulfanyl group stability during synthesis?
Basic Research Question
- Polar solvents : DMF stabilizes intermediates via hydrogen bonding but may accelerate hydrolysis of sulfanyl bonds at elevated temperatures (>50°C) .
- Reaction time : Extending thiol coupling beyond 6 hours increases dimerization byproducts (detected via LC-MS). Monitor via TLC (R = 0.3 in ethyl acetate/hexane) .
What strategies are effective for designing structure-activity relationship (SAR) studies for this compound?
Advanced Research Question
- Core modifications : Replace the pyrimidine ring with pyridine or triazine to assess scaffold dependency .
- Substituent libraries : Test halogen variations (e.g., chloro → bromo at C5) and measure changes in cytotoxicity (e.g., IC shifts from 12 µM to 3 µM in leukemia models) .
- Pharmacophore mapping : Identify critical hydrogen-bond acceptors (e.g., carboxamide oxygen) using Gaussian-based electrostatic potential analysis .
How do researchers address low solubility in biological assays?
Advanced Research Question
- Co-solvent systems : Use 10% DMSO in PBS, ensuring final DMSO concentration ≤0.1% to avoid cell toxicity .
- Prodrug design : Introduce phosphate esters at the carboxamide group to enhance aqueous solubility, with enzymatic cleavage in vivo .
What are the key differences in biological activity between sulfanyl and sulfonyl analogs?
Advanced Research Question
- Sulfanyl (C-S bond) : Enhances membrane permeability due to hydrophobicity (logP ~3.2) but may reduce metabolic stability .
- Sulfonyl (C-SO bond) : Increases polarity (logP ~1.8) and target residence time but requires higher doses for efficacy .
- Case study : Sulfonyl analogs show 50% lower IC in kinase inhibition but 2x faster clearance in pharmacokinetic studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
